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Cat. No.: B139677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of dicobalt octacarbonyl (Co₂(CO)₈) in various organic solvents. This document is intended to

be a valuable resource for researchers, scientists, and professionals in drug development and

other fields where this versatile organometallic compound is utilized.

Introduction to Dicobalt Octacarbonyl
Dicobalt octacarbonyl is a highly reactive, orange-red crystalline solid that serves as a key

precursor and catalyst in a multitude of organic syntheses, most notably in hydroformylation

reactions.[1][2] Its utility is intrinsically linked to its behavior in solution, where it exists in

equilibrium between two isomeric forms: a C₂ᵥ symmetric bridged structure and a D₃d

symmetric non-bridged structure.[3][4] The position of this equilibrium is influenced by the

solvent and temperature, which in turn affects the reactivity and catalytic activity of the

complex. Understanding the solubility of dicobalt octacarbonyl is therefore paramount for

optimizing reaction conditions, ensuring consistent results, and for the safe handling and

storage of this air- and heat-sensitive compound.[5][6]
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In solution, dicobalt octacarbonyl exists as a dynamic equilibrium between a bridged and a

non-bridged isomer.[3] The bridged isomer, which is the predominant form in the solid state,

features two bridging carbonyl ligands between the two cobalt atoms.[4] The non-bridged

isomer has a direct cobalt-cobalt bond and all eight carbonyl ligands are terminal. The

equilibrium between these two forms is solvent and temperature-dependent, with polar solvents

and higher temperatures favoring the non-bridged isomer.[4]

Workflow for Solubility Determination of Dicobalt Octacarbonyl

Preparation of Saturated Solution
(Inert Atmosphere)

Equilibration at Constant Temperature

Separation of Solid and Liquid Phases
(e.g., Filtration or Centrifugation)

Analysis of Supernatant

Gravimetric Analysis:
Evaporation of Solvent

 Method 1

Spectroscopic Analysis:
UV-Vis or IR Spectroscopy

 Method 2

Calculation of Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

